Cas no 2308473-98-3 ((2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid)

• Product Name: (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid
• CAS No: 2308473-98-3
• MF: C₂₄H₂₆N₂O₆
• MW: 438.473046779633
• CID: 5845302
• PubChem ID: 165552268
• Update Time: 2025-06-08

(2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid
• EN300-1488452
• (2S)-4-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)pent-4-enamido]-2-hydroxybutanoic acid
• 2308473-98-3

• Inchi： 1S/C24H26N2O6/c1-2-7-20(22(28)25-13-12-21(27)23(29)30)26-24(31)32-14-19-17-10-5-3-8-15(17)16-9-4-6-11-18(16)19/h2-6,8-11,19-21,27H,1,7,12-14H2,(H,25,28)(H,26,31)(H,29,30)/t20?,21-/m0/s1
• InChI Key： XZXZTYSDGKATFO-LBAQZLPGSA-N
• SMILES： O(C(NC(C(NCC[C@@H](C(=O)O)O)=O)CC=C)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 438.17908655g/mol
• Monoisotopic Mass: 438.17908655g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 32
• Rotatable Bond Count: 11
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 125Ų

Additional information on (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid

Introduction to (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic Acid (CAS No. 2308473-98-3)

(2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid (CAS No. 2308473-98-3) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to as Fmoc-L-Ala-OH in its simplified form, is a derivative of the amino acid alanine and is characterized by its unique structural features, including a fluorenylmethyloxycarbonyl (Fmoc) protecting group and an amide linkage. The compound's structure and properties make it a valuable intermediate in the synthesis of peptides and other bioactive molecules.

The Fmoc protecting group is widely used in solid-phase peptide synthesis (SPPS) due to its stability under acidic conditions and ease of removal under mild basic conditions. This characteristic makes (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid an essential building block for the synthesis of complex peptides and proteins. Recent advancements in peptide chemistry have further highlighted the importance of this compound, as it allows for the precise control of amino acid sequences and the introduction of functional groups at specific positions.

In the context of pharmaceutical research, (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid has been explored for its potential applications in drug development. One notable area of research involves the use of this compound in the synthesis of peptidomimetics, which are designed to mimic the biological activity of natural peptides while offering improved pharmacological properties such as enhanced stability, reduced immunogenicity, and better bioavailability. These peptidomimetics have shown promise in various therapeutic areas, including cancer treatment, antiviral therapies, and neurodegenerative diseases.

Recent studies have also focused on the use of (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid in the development of prodrugs. Prodrugs are biologically inactive compounds that are converted into their active form through metabolic processes within the body. The Fmoc protecting group can be strategically placed to control the release of the active drug, thereby improving its therapeutic index and reducing side effects. This approach has been particularly useful in the development of targeted drug delivery systems, where precise control over drug release is crucial for optimal therapeutic outcomes.

The structural complexity of (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid also makes it a valuable tool in chemical biology research. The compound can be used to probe protein-protein interactions, enzyme mechanisms, and other biological processes at the molecular level. For example, researchers have utilized this compound to study the interactions between specific enzymes and their substrates, providing insights into enzyme catalysis and substrate specificity. These findings have implications for the design of novel inhibitors and activators that can modulate enzyme activity for therapeutic purposes.

In addition to its applications in drug development and chemical biology, (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid has also been investigated for its potential use in diagnostic imaging. The Fmoc group can be modified with imaging agents such as fluorophores or radionuclides, allowing for non-invasive visualization of biological processes in living organisms. This approach has shown promise in early detection and monitoring of diseases such as cancer and cardiovascular disorders.

The synthesis of (2S)-4-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)pent-4-enamido-2-hydroxybutanoic acid typically involves several steps, including the protection of amino groups with Fmoc, formation of amide linkages, and final deprotection to yield the desired product. Advances in synthetic methodologies have led to more efficient and scalable processes for producing this compound, making it more accessible for both academic research and industrial applications.

In conclusion, (2S)-4-2-{(9H-fluoren - 9 - ylmethoxycarbonyl) amino} pent - 4 - enamido - 2 - hydroxybutanoic acid (CAS No. 2308473 - 98 - 3) is a versatile compound with a wide range of applications in medicinal chemistry, pharmaceutical research, chemical biology, and diagnostic imaging. Its unique structural features and functional versatility make it an essential tool for advancing our understanding of biological processes and developing new therapeutic strategies.